![molecular formula C5H9N3O B570383 (2-Amino-1-methyl-1H-imidazol-5-YL)methanol CAS No. 885281-27-6](/img/structure/B570383.png)
(2-Amino-1-methyl-1H-imidazol-5-YL)methanol
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Overview
Description
Synthesis Analysis
Imidazoles, which include “(2-Amino-1-methyl-1H-imidazol-5-YL)methanol”, are key components to functional molecules used in a variety of applications . Recent advances in the synthesis of imidazoles have focused on the bonds constructed during the formation of the imidazole . For instance, Fang et al. reported a novel protocol for the cyclization of amido-nitriles to form disubstituted imidazoles .Scientific Research Applications
Synthesis and Conversion into Carbonyl Compounds : The derivatives of this compound can be prepared and converted into carbonyl compounds via corresponding quaternary salts. This process involves the stable methanol system, which can be regarded as a masked form of the carbonyl group as well as a synthon of the group (Ohta et al., 1987).
Selective COX-2 Inhibitor : A specific derivative, namely 1-benzyl-2-(methylsulfonyl)-1H-imidazol-5-yl)methanol, has been designed and synthesized as a selective COX-2 inhibitor, aiming to reduce gastrointestinal adverse effects of traditional NSAIDs (Tabatabai et al., 2012).
Coordination Chemistry and Electronic Transitions : The compound has been used in synthesizing copper(II) complexes, demonstrating interesting properties like distorted octahedral geometry and a 1-dimensional hydrogen bonding network. This research aids in understanding the electronic transitions in such complexes (Banerjee et al., 2013).
Preparation of 2-Aminopyridin-4-yl)methanol : Its derivatives are used in the synthesis of 2-aminopyridin-4-yl)methanol, highlighting its importance in pharmacophores with diverse bioactivity (Lifshits et al., 2015).
Zn2+ Fluorescent Probe : A compound synthesized using a derivative exhibited strong fluorescence when coordinated with Zn2+, making it useful in fluorescence studies (Zheng Wen-yao, 2012).
Hypoxia-Activated Prodrugs of SN-38 : The compound is used in designing hypoxia-activated prodrugs by conjugating it with 7-ethyl-10-hydroxy camptothecin (SN-38), which are promising in antitumor therapies (Jin et al., 2017).
Safety and Hazards
Mechanism of Action
Target of Action
It is known that imidazole derivatives have a broad range of biological activities, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities .
Mode of Action
Imidazole derivatives are known to interact with their targets in various ways, leading to a wide range of biological activities .
Biochemical Pathways
It is known that imidazole derivatives can affect various biochemical pathways due to their broad range of biological activities .
Result of Action
Imidazole derivatives are known to have a wide range of biological activities, suggesting that they can have various molecular and cellular effects .
Biochemical Analysis
Biochemical Properties
The nature of these interactions can vary widely depending on the specific structure and functional groups present in the imidazole compound .
Cellular Effects
Imidazole derivatives have been reported to exhibit a broad range of biological activities, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities . These effects can influence various cellular processes, including cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
Imidazole compounds can exert their effects at the molecular level through various mechanisms, including binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
Metabolic Pathways
Imidazole compounds are known to interact with various enzymes and cofactors, which could potentially influence metabolic flux or metabolite levels .
Transport and Distribution
Imidazole compounds can interact with various transporters or binding proteins, which could influence their localization or accumulation .
Subcellular Localization
Certain imidazole compounds could potentially be directed to specific compartments or organelles based on targeting signals or post-translational modifications .
Properties
IUPAC Name |
(2-amino-3-methylimidazol-4-yl)methanol |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H9N3O/c1-8-4(3-9)2-7-5(8)6/h2,9H,3H2,1H3,(H2,6,7) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BQRWIUDGCNMEEQ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=CN=C1N)CO |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H9N3O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80696445 |
Source
|
Record name | (2-Amino-1-methyl-1H-imidazol-5-yl)methanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80696445 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
127.14 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
885281-27-6 |
Source
|
Record name | (2-Amino-1-methyl-1H-imidazol-5-yl)methanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80696445 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | (2-amino-3-methyl-3H-imidazol-4-yl)methanol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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